Cas no 84289-10-1 (3-(1-methyl-1H-pyrrol-2-yl)oxolane-2,5-dione)

3-(1-methyl-1H-pyrrol-2-yl)oxolane-2,5-dione structure
84289-10-1 structure
Product Name:3-(1-methyl-1H-pyrrol-2-yl)oxolane-2,5-dione
CAS No:84289-10-1
MF:C9H9NO3
MW:179.172662496567
CID:4211661
PubChem ID:12792774
Update Time:2025-04-24

3-(1-methyl-1H-pyrrol-2-yl)oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

    • 2,5-Furandione, dihydro-3-(1-methyl-1H-pyrrol-2-yl)-
    • 3-(1-methyl-1H-pyrrol-2-yl)oxolane-2,5-dione
    • GXZVMRBZQIFVSX-UHFFFAOYSA-N
    • EN300-1813697
    • 84289-10-1
    • Inchi: 1S/C9H9NO3/c1-10-4-2-3-7(10)6-5-8(11)13-9(6)12/h2-4,6H,5H2,1H3
    • InChI Key: GXZVMRBZQIFVSX-UHFFFAOYSA-N
    • SMILES: O1C(=O)CC(C2=CC=CN2C)C1=O

Computed Properties

  • Exact Mass: 179.058243149Da
  • Monoisotopic Mass: 179.058243149Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 48.3Ų

3-(1-methyl-1H-pyrrol-2-yl)oxolane-2,5-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1813697-0.05g
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Enamine
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Enamine
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